Cas no 1355990-11-2 ((S)-((Dec-1-yn-5-yloxy)methyl)benzene)

• Product Name: (S)-((Dec-1-yn-5-yloxy)methyl)benzene
• CAS No: 1355990-11-2
• MF: C₁₇H₂₄O
• MW: 244.371865272522
• CID: 1089474
• PubChem ID: 60149027
• Update Time: 2025-06-07

(S)-((Dec-1-yn-5-yloxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• (S)-((Dec-1-yn-5-yloxy)methyl)benzene
• [(5S)-dec-1-yn-5-yl]oxymethylbenzene
• [[[(1S)-1-(3-butyn-1-yl)hexyl]oxy]methyl]Benzene
• A848583
• SCHEMBL433295
• AKOS022173099
• DB-362493
• ({[(5S)-Dec-1-yn-5-yl]oxy}methyl)benzene
• {[(5S)-DEC-1-YN-5-YLOXY]METHYL}BENZENE
• MFCD22581568
• DTXSID80733824
• 1355990-11-2

• MDL： MFCD22581568
• Inchi： 1S/C17H24O/c1-3-5-8-14-17(13-6-4-2)18-15-16-11-9-7-10-12-16/h2,7,9-12,17H,3,5-6,8,13-15H2,1H3/t17-/m1/s1
• InChI Key： RYDBCJFQGRCLOM-QGZVFWFLSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H](CCC#C)CCCCC

Computed Properties

• Exact Mass: 244.182715385g/mol
• Monoisotopic Mass: 244.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.935±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.8E-3 g/L) (25 ºC),

Additional information on (S)-((Dec-1-yn-5-yloxy)methyl)benzene

Introduction to (S)-((Dec-1-yn-5-yloxy)methyl)benzene and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, materials science, and various other scientific disciplines. Among these, (S)-((Dec-1-yn-5-yloxy)methyl)benzene, with the CAS number 1355990-11-2, stands out due to its unique structural properties and potential applications. This compound, characterized by its chiral center and alkyne functional group, has garnered significant attention in recent years for its role in synthetic chemistry and medicinal applications.

In the realm of organic chemistry, the presence of a stereocenter is crucial for determining the biological activity of a molecule. The (S)-configuration of (S)-((Dec-1-yn-5-yloxy)methyl)benzene makes it a valuable scaffold for developing enantiomerically pure drugs. This specificity is particularly important in pharmaceuticals, where the difference between enantiomers can lead to vastly different therapeutic outcomes. The compound's structure, featuring a benzene ring linked to a decynyl group via an ether linkage, provides a versatile platform for further functionalization.

The alkyne functional group in (S)-((Dec-1-yn-5-yloxy)methyl)benzene offers unique reactivity that can be exploited in synthetic pathways. Alkynes are known for their ability to undergo various transformations, including cycloadditions, hydroformylations, and polymerizations. These reactions make alkynes valuable intermediates in the synthesis of complex molecules. Researchers have been exploring the use of alkynes in drug development due to their ability to form stable and predictable bonds, which is essential for creating pharmacologically active compounds.

Recent studies have highlighted the potential of (S)-((Dec-1-yn-5-yloxy)methyl)benzene in the development of novel therapeutic agents. Its chiral nature allows for the creation of enantiomerically pure derivatives that can exhibit specific biological activities. For instance, researchers have investigated its use as a precursor in the synthesis of protease inhibitors, which are crucial in treating diseases such as HIV and cancer. The compound's ability to undergo selective modifications makes it an attractive candidate for drug discovery programs.

The benzene ring in (S)-((Dec-1-yn-5-yloxy)methyl)benzene provides another layer of complexity and functionality. Aromatic rings are well-known for their stability and electronic properties, which can influence the biological activity of a molecule. By incorporating a benzene ring into a drug candidate, scientists can leverage its inherent properties to enhance binding affinity and metabolic stability. This has led to numerous studies exploring aromatic-based compounds as potential treatments for various conditions.

The synthesis of (S)-((Dec-1-yn-5-yloxy)methyl)benzene involves sophisticated organic transformations that require careful optimization. The stereochemistry must be preserved throughout the synthesis to ensure the desired enantiomeric purity. Techniques such as asymmetric catalysis and chiral auxiliaries are often employed to achieve this goal. These methods not only highlight the compound's synthetic challenge but also showcase the advancements in synthetic organic chemistry that enable such complex transformations.

Advances in computational chemistry have also played a significant role in understanding the properties of (S)-((Dec-1-yn-5-yloxy)methyl)benzene. Molecular modeling techniques allow researchers to predict how this compound will behave in different environments and how it might interact with biological targets. These predictions are invaluable for guiding experimental efforts and reducing trial-and-error approaches in drug development. By integrating experimental data with computational insights, scientists can gain a deeper understanding of the compound's potential applications.

The future prospects of (S)-((Dec-1-yn-5-yloxy)methyl)benzene are promising, with ongoing research exploring its role in various fields. As our understanding of molecular interactions continues to grow, so does the potential for this compound to contribute to new therapies and materials. The combination of its unique structural features and reactivity makes it a compelling subject for further investigation.